Cas no 1515686-59-5 (2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine)

• Product Name: 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine
• CAS No: 1515686-59-5
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 5463053
• Update Time: 2025-07-21

2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methyl-4-pyridin-3-ylpyrimidine
• 2-chloro-5-methyl-4-(pyridin-3-yl)pyrimidine
• Z1302516533
• 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine

• Inchi： 1S/C10H8ClN3/c1-7-5-13-10(11)14-9(7)8-3-2-4-12-6-8/h2-6H,1H3
• InChI Key： YLXQNCYVIWONQH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)C(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 205.0406750 g/mol
• Monoisotopic Mass: 205.0406750 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 205.64
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine

Introduction to 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine (CAS No. 1515686-59-5)

2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine, with the CAS number 1515686-59-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrimidine family, characterized by its unique structural features and potential biological activities. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine.

Chemical Structure and Properties

2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine is a small molecule with a molecular formula of C₁₃H₁₀ClN₃. The compound features a pyrimidine ring fused with a pyridine ring, along with a chlorine atom and a methyl group substituent. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 140°C, making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-chloroacetonitrile with 3-methylpyridine in the presence of a base, followed by cyclization to form the pyrimidine ring. Another method involves the condensation of 3-methylpyridine with 2-chloroacetyl chloride, followed by cyclization using an appropriate catalyst. These synthetic routes are highly efficient and can be scaled up for industrial production.

Biological Activities

2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine has shown promising biological activities in various assays. One of its key applications is in the field of cancer research, where it has demonstrated potent antiproliferative effects against several cancer cell lines. Studies have shown that this compound can inhibit the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT116) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its antiproliferative properties, 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine has also been investigated for its anti-inflammatory effects. Research has demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Applications and Research Advancements

The potential clinical applications of 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine are currently being explored through preclinical studies and early-stage clinical trials. Recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce toxicity. For instance, prodrug strategies have been employed to improve the oral absorption and stability of the molecule.

In a notable study published in the Journal of Medicinal Chemistry, researchers reported that a prodrug derivative of 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine exhibited enhanced antitumor activity in xenograft mouse models of human lung cancer. The prodrug was designed to release the active compound selectively in tumor tissues, thereby minimizing systemic toxicity.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine holds great promise for advancing our understanding of its therapeutic potential. Future studies should focus on elucidating the detailed mechanisms of action, optimizing its pharmacological properties, and conducting more extensive clinical trials to evaluate its safety and efficacy in human patients.

In conclusion, 2-Chloro-5-methyl-4-pyridin-3-ylpyrimidine (CAS No. 1515686-59-5) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for further development in drug discovery programs.